Cas no 2138184-39-9 (3-5-(aminomethyl)-6-fluoropyridin-2-ylbenzoic acid)

• Product Name: 3-5-(aminomethyl)-6-fluoropyridin-2-ylbenzoic acid
• CAS No: 2138184-39-9
• MF: C₁₃H₁₁FN₂O₂
• MW: 246.237046480179
• MDL: MFCD31590412
• CID: 5609345
• PubChem ID: 165476423
• Update Time: 2025-06-14

3-5-(aminomethyl)-6-fluoropyridin-2-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-842021
• 3-[5-(aminomethyl)-6-fluoropyridin-2-yl]benzoic acid
• 2138184-39-9
• 3-5-(aminomethyl)-6-fluoropyridin-2-ylbenzoic acid

• MDL： MFCD31590412
• Inchi： 1S/C13H11FN2O2/c14-12-10(7-15)4-5-11(16-12)8-2-1-3-9(6-8)13(17)18/h1-6H,7,15H2,(H,17,18)
• InChI Key： WYWJMWLSKBCITD-UHFFFAOYSA-N
• SMILES： FC1=C(CN)C=CC(C2C=CC=C(C(=O)O)C=2)=N1

Computed Properties

• Exact Mass: 246.08045576g/mol
• Monoisotopic Mass: 246.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-5-(aminomethyl)-6-fluoropyridin-2-ylbenzoic acid

Recent Advances in the Study of 3-5-(aminomethyl)-6-fluoropyridin-2-ylbenzoic acid (CAS: 2138184-39-9)

In recent years, the compound 3-5-(aminomethyl)-6-fluoropyridin-2-ylbenzoic acid (CAS: 2138184-39-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluoropyridine and benzoic acid moieties, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-5-(aminomethyl)-6-fluoropyridin-2-ylbenzoic acid involves a multi-step process that ensures high yield and purity, which are critical for its subsequent biological evaluation. Recent studies have optimized the synthetic route, reducing the number of steps and improving overall efficiency. The compound's structural features, including the fluoropyridine ring, contribute to its stability and bioavailability, making it a viable candidate for drug development.

From a biological perspective, 3-5-(aminomethyl)-6-fluoropyridin-2-ylbenzoic acid has demonstrated notable activity in targeting specific enzymes and receptors. In vitro studies have shown its efficacy as an inhibitor of key metabolic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, the compound has been observed to selectively inhibit certain kinases, which are often overexpressed in various cancers. This selective inhibition suggests its potential as a targeted therapy with minimal off-target effects.

Further investigations into the pharmacokinetics and pharmacodynamics of 3-5-(aminomethyl)-6-fluoropyridin-2-ylbenzoic acid have revealed favorable absorption and distribution profiles. Animal studies indicate that the compound achieves adequate plasma concentrations and exhibits a reasonable half-life, supporting its potential for oral administration. Additionally, preliminary toxicity studies have shown a manageable safety profile, with no significant adverse effects reported at therapeutic doses.

One of the most exciting developments is the exploration of this compound in combination therapies. Researchers have found that 3-5-(aminomethyl)-6-fluoropyridin-2-ylbenzoic acid can synergize with existing chemotherapeutic agents, enhancing their efficacy while reducing required dosages. This approach not only improves treatment outcomes but also mitigates the side effects commonly associated with high-dose chemotherapy.

Despite these promising findings, challenges remain in the clinical translation of 3-5-(aminomethyl)-6-fluoropyridin-2-ylbenzoic acid. Ongoing research is focused on addressing issues related to formulation stability, large-scale synthesis, and long-term safety. Moreover, clinical trials are needed to validate its efficacy and safety in human subjects, which will be a critical step toward regulatory approval.

In conclusion, 3-5-(aminomethyl)-6-fluoropyridin-2-ylbenzoic acid represents a compelling candidate for further development in the pharmaceutical industry. Its unique chemical structure, combined with its promising biological activity, positions it as a potential therapeutic agent for a range of diseases, particularly cancer and inflammatory disorders. Continued research and collaboration across academia and industry will be essential to unlock its full potential and bring it to the clinic.